Ethanesulfonic acid, 2-[[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-

• CAS No.: 81-24-3
• Product Name: Ethanesulfonic acid, 2-[[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]amino]-
• Molecular Formula: C26H45NO7S
• Molecular Weight: 515.7 g/mol
• IUPAC Name: 2-[4-(3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoylamino]ethanesulfonic acid
• Standard InChI: InChI=1S/C26H45NO7S/c1-15(4-7-23(31)27-10-11-35(32,33)34)18-5-6-19-24-20(14-22(30)26(18,19)3)25(2)9-8-17(28)12-16(25)13-21(24)29/h15-22,24,28-30H,4-14H2,1-3H3,(H,27,31)(H,32,33,34)
• Standard InChIKey: WBWWGRHZICKQGZ-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H](CCC(=O)NCCS(=O)(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C
• SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Canonical SMILES: CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
• Colorform: Clusters of slender, four-sided prisms from alcohol + ether; Crystals
• Melting Point: 125 dec °C; Decomposes about 125 °C; 125°C
• Physical Description: Solid
• Description: Taurocholic acid, also known as N-choloyltaurine or taurocholate, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Taurocholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Taurocholic acid has been found in human hepatic , intestine and liver tissues, and has also been primarily detected in bile, feces, urine, and blood. Within the cell, taurocholic acid is primarily located in the myelin sheath, membrane (predicted from logP) and cytoplasm. Taurocholic acid exists in all eukaryotes, ranging from yeast to humans. Taurocholic acid can be biosynthesized from choloyl-CoA and taurine; which is catalyzed by the enzyme bile acid-coa:amino acid N-acyltransferase. In humans, taurocholic acid is involved in bile acid biosynthesis pathway, the cerebrotendinous xanthomatosis (CTX) pathway, congenital bile acid synthesis defect type III pathway, and congenital bile acid synthesis defect type II pathway. Taurocholic acid is also involved in a few metabolic disorders, which include 27-hydroxylase deficiency, the zellweger syndrome pathway, and the familial hypercholanemia (fhca) pathway.; Taurocholic acid is a bile acid taurine conjugate of cholic acid that usually occurs as the sodium salt of bile in mammals. It has a role as a human metabolite. It is an amino sulfonic acid and a bile acid taurine conjugate. It derives from a cholic acid. It is a conjugate acid of a taurocholate.; The product of conjugation of cholic acid with taurine. Its sodium salt is the chief ingredient of the bile of carnivorous animals. It acts as a detergent to solubilize fats for absorption and is itself absorbed. It is used as a cholagogue and cholerectic.
• Related CAS: 145-42-6 (mono-hydrochloride salt)
• Shelf Life: Stable to ai
• Solubility: Very soluble in water and ethanol; slightly soluble in ether and ethyl acetate; Freely soluble in water; soluble in alcohol; almost insoluble in ether and ethyl acetate
• Synonyms: Cholyltaurine; Sodium Taurocholate; Taurine Cholate; Taurocholate; Taurocholate Sodium; Taurocholate, Sodium; Taurocholic Acid; Taurocholic Acid, (5 alpha)-Isomer; Taurocholic Acid, (7 beta)-Isomer; Taurocholic Acid, Monolithium Salt; Taurocholic Acid, Monosodium Salt
• Vapor Pressure: 3.5X10-20 mm Hg at 25 °C (est)
• PubChem Compound: 5247
• Last Modified: Nov 11 2021